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Compound of Interest

Compound Name: 2-Carboxyethyl acrylate

Cat. No.: B1210496 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview and detailed protocols for the

surface modification of nanoparticles using 2-Carboxyethyl acrylate (CEA). CEA is a versatile

monomer utilized to introduce carboxyl functional groups onto nanoparticle surfaces, thereby

enhancing their properties for various applications, including improved adhesion, stability, and

biocompatibility.[1][2][3][4] This document will be particularly useful for researchers in materials

science, nanotechnology, and drug delivery.

Introduction
2-Carboxyethyl acrylate is a functional monomer that can be grafted onto the surface of

various nanoparticles through polymerization reactions.[5] The introduction of the carboxyethyl

group can significantly alter the surface chemistry of nanoparticles, leading to:

Enhanced Hydrophilicity and Dispersibility: The carboxyl groups can improve the

dispersibility of nanoparticles in aqueous media.[1][2]

Improved Adhesion: The polar carboxylic acid group enhances the interaction and bonding of

the polymer with various surfaces.[4]
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Functionalization Handle: The carboxylic acid groups provide reactive sites for further

conjugation with biomolecules, such as peptides, antibodies, or drugs, which is crucial for

targeted drug delivery and diagnostic applications.[6][7]

Enhanced Mechanical Properties: In composite materials, CEA-modified nanoparticles can

lead to improved mechanical strength and thermal stability.[1][2][3]

This document focuses on the practical aspects of using 2-Carboxyethyl acrylate for the

surface modification of cellulose nanocrystals (CNCs) as a model system, with broader

implications for other nanoparticle platforms.

Data Summary
The following tables summarize quantitative data from studies on the surface modification of

nanoparticles with 2-Carboxyethyl acrylate.

Table 1: Physicochemical Properties of Unmodified vs. CEA-Modified Nanoparticles

Parameter
Unmodified
Nanoparticles

CEA-Modified
Nanoparticles

Reference

Hydrodynamic

Diameter

~20 nm (Gold

Nanoparticles)

~80 nm (CEA-

Peptide-AuNPs)
[8]

Surface Charge (Zeta

Potential)
Not specified Not specified

Contact Angle

(Hydrophobicity)
Hydrophilic (CNCs)

Hydrophobic (CA =

105 ± 2°) (in epoxy)
[9][10][11]

Note: The significant increase in hydrodynamic diameter for gold nanoparticles is attributed to

the conjugation of a CEA-derived peptide, indicating successful surface functionalization.[8]

The change in contact angle for CNCs demonstrates a successful hydrophobic modification in

the presence of epoxy resin.[9][10][11]

Table 2: Mechanical Properties of Composites with CEA-Modified CNCs
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Property
Unmodified CNCs
in Epoxy

CEA-Modified
CNCs in Epoxy

Reference

Shear Strength Not specified 15.1 MPa (at 5 wt%) [1][2][3]

Modulus Not specified 2460 MPa (at 1 wt%) [1][2][3]

Experimental Protocols
This section provides detailed protocols for the surface modification of cellulose nanocrystals

(CNCs) with 2-Carboxyethyl acrylate.

Protocol 1: Synthesis of Cellulose Nanocrystals from
Cotton
Objective: To prepare CNCs from a raw cellulosic material.

Materials:

Cotton

Sodium hydroxide (NaOH) solution (20%)

Sulfuric acid (H₂SO₄) (98%)

Methanol

Acetone

Distilled water

Hot air oven

Centrifuge

Procedure:
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Cut 20 g of cotton into small pieces and wash with hot water (50-60°C) to remove wax and

pectin.

Dry the washed cotton in a hot air oven at 40°C for 6-8 hours.

Mix the dried cotton with 500 ml of 20% NaOH solution at 45°C for 4-5 hours.

Wash the resulting cellulose with distilled water until a neutral pH is achieved.

Dry the purified cellulose in a hot air oven.

Hydrolyze the cellulose with 98% sulfuric acid under controlled temperature and time to

obtain a suspension of CNCs.

Wash the CNC suspension repeatedly with distilled water via centrifugation to remove

excess acid.

Store the resulting CNC suspension for further modification.

Protocol 2: Surface Modification of CNCs with 2-
Carboxyethyl Acrylate
Objective: To graft poly(2-carboxyethyl acrylate) onto the surface of CNCs.

Materials:

Cellulose nanocrystals (CNCs) suspension

Distilled water

Potassium persulfate (KPS)

2-Carboxyethyl acrylate (CEA) monomer

Nitrogen gas

Reaction vessel with stirring capability
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Syringe

Methanol

Acetone

Centrifuge

Vacuum oven

Procedure:

Disperse a known amount of CNCs in 40 ml of distilled water in a reaction vessel.

Stir the suspension at 60°C for 30 minutes under a nitrogen environment.

Dissolve 66.6 mg of potassium persulfate (KPS) in 20 ml of distilled water.

Inject the KPS solution into the CNC suspension using a syringe.

After 30 minutes, inject 2.1 ml of 2-carboxyethyl acrylate monomer into the reaction

mixture.

Allow the reaction to proceed with continuous stirring at 60°C for 3 hours.[1][2][3]

Cool the product to room temperature.

Wash the modified CNCs (MCNCs) three times with a mixture of 30 ml methanol and 70 ml

water, followed by centrifugation at 5,000 rpm for 10 minutes after each wash.[2]

Wash the MCNCs again with acetone to remove any un-grafted polymer. Repeat this step

three times.[2]

Dry the final product in a vacuum oven at 40°C for 24 hours.[2]

Store the dried MCNCs in a desiccator for further characterization and use.

Visualizations
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Experimental Workflow for CNC Surface Modification

CNC Preparation Surface Modification
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Caption: Workflow for the preparation and surface modification of Cellulose Nanocrystals

(CNCs) with 2-Carboxyethyl acrylate.
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Caption: Benefits of surface modification of nanoparticles using 2-Carboxyethyl acrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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